Cas no 863507-81-7 (5-(propan-2-yloxy)pyridine-3-carboxylic acid)
863507-81-7 structure
Product Name:5-(propan-2-yloxy)pyridine-3-carboxylic acid
CAS No:863507-81-7
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD14282014
CID:1855431
PubChem ID:44122626
Update Time:2025-04-21
5-(propan-2-yloxy)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(1-methylethoxy)-
- 5-Isopropoxynicotinic acid
- 5-(propan-2-yloxy)pyridine-3-carboxylic acid
- DB-169106
- 5-propan-2-yloxypyridine-3-carboxylic acid
- 5-Isopropoxynicotinicacid
- Z1160904376
- EN300-111512
- 863507-81-7
- SCHEMBL12923699
- ALBB-019946
- MFCD14282014
- F21189
- F8880-7395
- AKOS004912385
-
- MDL： MFCD14282014
- Inchi： 1S/C9H11NO3/c1-6(2)13-8-3-7(9(11)12)4-10-5-8/h3-6H,1-2H3,(H,11,12)
- InChI Key： MAYWTKAKICFRKL-UHFFFAOYSA-N
- SMILES： O(C1C=NC=C(C(=O)O)C=1)C(C)C
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 337.7±22.0 °C at 760 mmHg
- Flash Point: 158.0±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-(propan-2-yloxy)pyridine-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(propan-2-yloxy)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB411918-1 g |
5-Isopropoxynicotinic acid; . |
863507-81-7 | 1g |
€429.50 | 2022-03-02 | ||
| eNovation Chemicals LLC | Y1247076-250mg |
5-isopropoxynicotinic acid |
863507-81-7 | 95% | 250mg |
$240 | 2024-06-06 | |
| TRC | B452570-25mg |
5-isopropoxynicotinic acid |
863507-81-7 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B452570-50mg |
5-isopropoxynicotinic acid |
863507-81-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B452570-250mg |
5-isopropoxynicotinic acid |
863507-81-7 | 250mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-111512-0.05g |
5-(propan-2-yloxy)pyridine-3-carboxylic acid |
863507-81-7 | 95.0% | 0.05g |
$60.0 | 2025-02-21 | |
| Enamine | EN300-111512-0.1g |
5-(propan-2-yloxy)pyridine-3-carboxylic acid |
863507-81-7 | 95.0% | 0.1g |
$89.0 | 2025-02-21 | |
| Enamine | EN300-111512-0.25g |
5-(propan-2-yloxy)pyridine-3-carboxylic acid |
863507-81-7 | 95.0% | 0.25g |
$127.0 | 2025-02-21 | |
| Enamine | EN300-111512-0.5g |
5-(propan-2-yloxy)pyridine-3-carboxylic acid |
863507-81-7 | 95.0% | 0.5g |
$199.0 | 2025-02-21 | |
| Enamine | EN300-111512-1.0g |
5-(propan-2-yloxy)pyridine-3-carboxylic acid |
863507-81-7 | 95.0% | 1.0g |
$256.0 | 2025-02-21 |
5-(propan-2-yloxy)pyridine-3-carboxylic acid Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
863507-81-7 (5-(propan-2-yloxy)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
